Cas no 651327-48-9 (L-Valine, L-alanyl-L-alanyl-L-prolylglycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-)

• Product Name: L-Valine, L-alanyl-L-alanyl-L-prolylglycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-
• CAS No: 651327-48-9
• MF: C₃₂H₅₃N₉O₁₀
• MW: 723.817527532578
• CID: 405639
• PubChem ID: 10395115
• Update Time: 2025-04-19

L-Valine, L-alanyl-L-alanyl-L-prolylglycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-alanyl-L-alanyl-L-prolylglycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[2-[[(2S)-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]
• DTXSID70439146
• H-Ala-Ala-Pro-Gly-Ala-Pro-Ala-Ala-Val-OH
• 651327-48-9
• CTK1J9188

• Inchi： 1S/C32H53N9O10/c1-15(2)24(32(50)51)39-27(45)18(5)36-26(44)17(4)37-29(47)22-11-9-13-41(22)30(48)19(6)35-23(42)14-34-28(46)21-10-8-12-40(21)31(49)20(7)38-25(43)16(3)33/h15-22,24H,8-14,33H2,1-7H3,(H,34,46)(H,35,42)(H,36,44)(H,37,47)(H,38,43)(H,39,45)(H,50,51)/t16-,17-,18-,19-,20-,21-,22-,24-/m0/s1
• InChI Key： ZSNOLAVYSANPFJ-PECBSXJSSA-N
• SMILES： O=C([C@H](C)NC(CNC([C@@H]1CCCN1C([C@H](C)NC([C@H](C)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)O)C(C)C)=O)=O)C)=O

Computed Properties

• Exact Mass: 723.39189
• Monoisotopic Mass: 723.39153892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 16
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 279Ų

Experimental Properties

• PSA: 278.54